(5-Fluoro-1-benzofuran-2-yl)methanol
Cat. No. B1344825
M. Wt: 166.15 g/mol
InChI Key: VFXRFXAEZVQAHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[BH4-:13].[CH3:15][CH2:16][OH:17].[F:1][c:2]1[cH:3][cH:4][c:5]2[c:6]([cH:7][c:8]([CH:10]=[O:11])[o:9]2)[cH:12]1.[Na+:14]>>[F:1][c:2]1[cH:3][cH:4][c:5]2[c:6]([cH:7][c:8]([CH2:10][OH:11])[o:9]2)[cH:12]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[BH4-]
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|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
CCO
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=Cc1cc2cc(F)ccc2o1
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
[Na+]
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Outcomes
Product
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Name
|
|
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Type
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product
|
|
Smiles
|
OCc1cc2cc(F)ccc2o1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
